Cas no 1249223-99-1 (2-(3-amino-1H-pyrazol-1-yl)-5-chlorobenzonitrile)

• Product Name: 2-(3-amino-1H-pyrazol-1-yl)-5-chlorobenzonitrile
• CAS No: 1249223-99-1
• MF: C₁₀H₇ClN₄
• MW: 218.642379999161
• CID: 4581122
• PubChem ID: 62494393
• Update Time: 2025-06-15

2-(3-amino-1H-pyrazol-1-yl)-5-chlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(3-amino-1H-pyrazol-1-yl)-5-chloro-
• 2-(3-Amino-1H-pyrazol-1-yl)-5-chlorobenzonitrile
• 2-(3-amino-1H-pyrazol-1-yl)-5-chlorobenzonitrile

• Inchi： 1S/C10H7ClN4/c11-8-1-2-9(7(5-8)6-12)15-4-3-10(13)14-15/h1-5H,(H2,13,14)
• InChI Key： TVXHDLNXNOOVAO-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(Cl)=CC=C1N1C=CC(N)=N1

Additional information on 2-(3-amino-1H-pyrazol-1-yl)-5-chlorobenzonitrile

Comprehensive Overview of 2-(3-amino-1H-pyrazol-1-yl)-5-chlorobenzonitrile (CAS No. 1249223-99-1)

2-(3-amino-1H-pyrazol-1-yl)-5-chlorobenzonitrile, with the CAS number 1249223-99-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyrazole ring with a benzonitrile moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications due to the presence of functional groups like amino and chloro, which enhance its reactivity and binding affinity.

In recent years, the demand for heterocyclic compounds like 2-(3-amino-1H-pyrazol-1-yl)-5-chlorobenzonitrile has surged, driven by their role in drug discovery and material science. A common query among scientists is: "What are the synthetic routes for 2-(3-amino-1H-pyrazol-1-yl)-5-chlorobenzonitrile?" The compound is typically synthesized via nucleophilic substitution reactions, where 5-chloro-2-fluorobenzonitrile reacts with 3-amino-1H-pyrazole under controlled conditions. Optimizing yield and purity remains a key focus, as highlighted in recent publications.

The compound's pharmacological potential is another hot topic. Studies suggest its derivatives may exhibit kinase inhibitory activity, relevant to cancer and inflammatory diseases. For instance, modifications to the pyrazole ring could enhance selectivity for specific biological targets. This aligns with the growing trend of precision medicine, where researchers seek tailored molecules for personalized therapies. Searches like "2-(3-amino-1H-pyrazol-1-yl)-5-chlorobenzonitrile drug development" reflect this interest.

From an agrochemical perspective, 2-(3-amino-1H-pyrazol-1-yl)-5-chlorobenzonitrile serves as a precursor for herbicides and fungicides. Its chlorobenzonitrile component is known for disrupting microbial cell membranes, a mechanism explored in crop protection. With the rise of sustainable agriculture, queries such as "eco-friendly pyrazole-based agrochemicals" underscore the need for innovative solutions derived from compounds like this.

Analytical characterization of CAS 1249223-99-1 involves techniques like HPLC, NMR, and mass spectrometry. Purity thresholds (>98%) are critical for industrial applications, as impurities may affect downstream reactions. FAQs like "How to analyze 2-(3-amino-1H-pyrazol-1-yl)-5-chlorobenzonitrile purity?" often arise in forums, emphasizing the need for robust quality control protocols.

In material science, the compound's nitrile group offers opportunities for polymer modification. Its integration into high-performance polymers could improve thermal stability, a trending topic in green chemistry circles. Searches for "benzonitrile derivatives in materials" correlate with this application.

Regulatory compliance is another focal point. While 2-(3-amino-1H-pyrazol-1-yl)-5-chlorobenzonitrile is not classified as hazardous, proper handling guidelines (e.g., PPE usage) are recommended. This aligns with global laboratory safety standards, a frequently searched topic.

In summary, 2-(3-amino-1H-pyrazol-1-yl)-5-chlorobenzonitrile (1249223-99-1) bridges multiple scientific domains. Its adaptability in drug design, agrochemical innovation, and advanced materials ensures its relevance in cutting-edge research. As interest grows, so does the need for collaborative studies to unlock its full potential.